Cas no 7320-34-5 (Potassium Diphosphate)

• Product Name: Potassium Diphosphate
• CAS No: 7320-34-5
• MF: K₄O₇P₂
• MW: 330.336525917053
• MDL: MFCD00011393
• CID: 47339
• PubChem ID: 24859317
• Update Time: 2025-06-19

Potassium Diphosphate Chemical and Physical Properties

Names and Identifiers

• Potassium Diphosphate
• Diphosphoric acid, tetrapotassium salt
• Potassium Pyrophosphate
• Tetra-Potassium Pyrophosphate
• TKPP
• Tetrapotassium pyrophosphate
• diphosphoric acid, monopotassium salt
• Potassium pyrophospate
• Tetrapotassium Pyrophosphate Anhydrous
• ED-509S
• AKOS015904523
• B9W4019H5G
• Pyrophosphoric acid, tetrapotassium salt
• Tetra Potassium Pyrophosphate
• EC 230-785-7
• EINECS 230-785-7
• POTASSIUM PYROPHOSPHATE [MI]
• tetrapotassium;phosphonato phosphate
• Potassium pyrophosphate Anhydrous
• Tetrapotassium Pyrophosphate Anhydrous; TKPP
• POTASSIUM PYROPHOSPHATE [FCC]
• BCP25976
• Diphosphoric acid, potassium salt
• Diphosphoric acid tetrapotassium salt
• Potassium pyrophosphate, anhydrous
• 10124-52-4
• 7320-34-5
• Potassium diphosphate (K4(P2O7))
• Diphosphoric acid, potassium salt (1:4)
• UNII-B9W4019H5G
• Potassium diphosphate tetrabasic
• NS00081024
• EINECS 233-338-4
• Tetrapotassium diphosphorate
• Q2575439
• DTXSID3036446
• J-524026
• Tetrapotassium diphosphate
• MFCD00011393

• MDL： MFCD00011393
• Inchi： 1S/4K.H4O7P2/c;;;;1-8(2,3)7-9(4,5)6/h;;;;(H2,1,2,3)(H2,4,5,6)/q4*+1;/p-4
• InChI Key： RYCLIXPGLDDLTM-UHFFFAOYSA-J
• SMILES： [K+].[K+].[K+].[K+].P(=O)([O-])([O-])OP(=O)([O-])[O-]

Computed Properties

• Exact Mass: 329.76700
• Monoisotopic Mass: 329.7667523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Color/Form: White powder or block
• Density: 2.33
• Melting Point: 1300 °C (lit.)
• Boiling Point: No data available
• Water Partition Coefficient: dissolution
• PSA: 155.23000
• LogP: 0.94120
• Merck: 14,7663
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, insoluble in ethanol. The aqueous solution is alkaline.

Potassium Diphosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：JL6735000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds